Cas no 2199571-67-8 (2-({3-(trifluoromethyl)phenylmethyl}amino)cyclobutan-1-ol)

• Product Name: 2-({3-(trifluoromethyl)phenylmethyl}amino)cyclobutan-1-ol
• CAS No: 2199571-67-8
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6551966
• Update Time: 2025-07-23

2-({3-(trifluoromethyl)phenylmethyl}amino)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-({3-(trifluoromethyl)phenylmethyl}amino)cyclobutan-1-ol
• Cyclobutanol, 2-[[[3-(trifluoromethyl)phenyl]methyl]amino]-

• Inchi： 1S/C12H14F3NO/c13-12(14,15)9-3-1-2-8(6-9)7-16-10-4-5-11(10)17/h1-3,6,10-11,16-17H,4-5,7H2
• InChI Key： GXHVWHBVWOTBLW-UHFFFAOYSA-N
• SMILES： C1(O)CCC1NCC1=CC=CC(C(F)(F)F)=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 304.0±42.0 °C(Predicted)
• pka: 14.92±0.40(Predicted)

Additional information on 2-({3-(trifluoromethyl)phenylmethyl}amino)cyclobutan-1-ol

Comprehensive Overview of 2-({3-(trifluoromethyl)phenylmethyl}amino)cyclobutan-1-ol (CAS No. 2199571-67-8)

2-({3-(trifluoromethyl)phenylmethyl}amino)cyclobutan-1-ol (CAS No. 2199571-67-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of cyclobutane derivatives, which are increasingly studied for their bioactive properties. Its molecular structure incorporates a trifluoromethylphenyl group, a moiety known for enhancing metabolic stability and lipophilicity in drug design. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds like 2-({3-(trifluoromethyl)phenylmethyl}amino)cyclobutan-1-ol has surged, driven by their applications in medicinal chemistry and material science. The trifluoromethyl group (CF₃) is a key feature, as it often improves the pharmacokinetic properties of molecules, making them more resistant to enzymatic degradation. This compound is also being explored for its potential in catalysis and polymer chemistry, where its rigid cyclobutane ring could impart desirable mechanical properties to advanced materials.

One of the most frequently asked questions about CAS No. 2199571-67-8 revolves around its synthetic routes and scalability. Current literature suggests that the compound can be synthesized via reductive amination or nucleophilic substitution reactions, with yields optimized through careful control of reaction conditions. Another hot topic is its potential role in central nervous system (CNS) drug development, as the cyclobutane scaffold is known to cross the blood-brain barrier efficiently. These aspects make it a promising candidate for addressing unmet medical needs in neurology and psychiatry.

From an SEO perspective, users often search for terms like "2-({3-(trifluoromethyl)phenylmethyl}amino)cyclobutan-1-ol synthesis", "CAS 2199571-67-8 applications", and "fluorinated cyclobutane derivatives". These queries reflect the growing interest in both the compound’s chemical properties and its industrial relevance. Additionally, environmental concerns have led to searches for "green synthesis methods" for such compounds, highlighting the need for sustainable production techniques.

The safety profile of 2-({3-(trifluoromethyl)phenylmethyl}amino)cyclobutan-1-ol is another critical area of discussion. While not classified as hazardous, standard laboratory precautions should be observed during handling. Its stability under various conditions (e.g., temperature, pH) is also a subject of ongoing research, particularly for formulation scientists working on drug delivery systems. The compound’s solubility and crystallinity are additional parameters being optimized for commercial use.

In conclusion, 2-({3-(trifluoromethyl)phenylmethyl}amino)cyclobutan-1-ol (CAS No. 2199571-67-8) represents a versatile and scientifically valuable compound with broad applications. Its structural uniqueness and functional adaptability position it as a key player in the next generation of fine chemicals and pharmaceutical intermediates. As research progresses, its role in addressing global challenges in healthcare and technology is expected to expand significantly.